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Compound of Interest

Compound Name: SSTC3

Cat. No.: B611014

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds like SSTC3 is paramount. This document provides a
comprehensive guide to the necessary personal protective equipment (PPE), operational
procedures, and disposal plans for SSTC3, a potent casein kinase 1a (CK1a) activator.

Personal Protective Equipment (PPE)

When handling SSTC3, particularly in its powdered form, a comprehensive approach to
personal protection is crucial to minimize exposure risk. The following table summarizes the
recommended PPE.
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] Specifications & Best
Body Part Required PPE .
Practices

Double gloving is

recommended. Check for
Hands Nitrile or Butyl Rubber Gloves perforations before use.

Change gloves immediately if

contaminated.

Must provide a complete seal

around the eyes. A face shield
Eyes Safety Goggles or Face Shield  should be used in conjunction

with goggles when there is a

significant splash risk.

Should be fully buttoned.

Consider a disposable gown
Body Laboratory Coat over the lab coat for added

protection during high-risk

procedures.

A fit-tested N95 respirator is
the minimum requirement
when handling the powder
Respiratory N95 Respirator or higher outside of a contalnment' )
system. For larger quantities or
potential for aerosolization, a
powered air-purifying respirator
(PAPR) is recommended.

Shoes should be made of a
Feet Closed-toe Shoes )
non-porous material.

Operational Plan: Handling and Storage

Engineering Controls:

» Ventilation: All handling of powdered SSTC3 should occur within a certified chemical fume
hood or a powder weighing station to prevent inhalation of dust particles.
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» Containment: For procedures with a higher risk of aerosolization, such as weighing large
guantities, the use of a glove box or other containment enclosure is advised.

Procedural Guidance:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace by lining it with absorbent, disposable bench paper.

e Weighing: To minimize dust generation, weigh SSTC3 carefully. Use appropriate tools, such
as a chemical spatula, and avoid rapid movements.

e Dissolving: SSTC3 is soluble in DMSO. When preparing solutions, add the solvent to the
pre-weighed powder slowly to prevent splashing.

e Storage:

o Solid Form: Store SSTC3 powder in a tightly sealed container in a dry, dark place at -20°C
for long-term storage (months to years). For short-term storage (days to weeks), 0-4°C is
acceptable.

o In Solution (DMSO): Stock solutions should be stored at -20°C for short-term (months) and
-80°C for long-term storage.

Emergency Procedures
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Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with copious amounts of

soap and water for at least 15 minutes.

Eye Contact

Immediately flush eyes with a gentle, steady
stream of water for at least 15 minutes, holding

the eyelids open.

Inhalation Move the individual to fresh air.
Ingestion Do NOT induce vomiting.
1. Evacuate the immediate area. 2. Wear
appropriate PPE, including respiratory
protection. 3. Gently cover the spill with damp
] paper towels or absorbent material to avoid
Powder Spill

raising dust. 4. Carefully sweep the contained
material into a designated waste container. 5.
Decontaminate the area with a suitable cleaning

agent.

In all cases of exposure or significant spills, seek immediate medical attention and report the

incident to your institution's environmental health and safety department.

Disposal Plan

All waste generated from the handling of SSTC3 must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed hazardous
) ) ) waste container. This includes used PPE
Solid SSTC3 & Contaminated Materials _
(gloves, disposable gowns), absorbent paper,

and weighing boats.

Collect in a designated, sealed container for
SSTC3 in DMSO Solution halogen-free organic solvent waste. Do not

dispose of down the drain.

Consult your institution's specific guidelines for hazardous waste disposal.

Experimental Workflow for Handling SSTC3

The following diagram outlines the standard workflow for handling SSTC3 in a laboratory

setting, from reception to disposal.
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Standard laboratory workflow for handling SSTC3.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SSTC3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611014#personal-protective-equipment-for-handling-
sstc3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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